Cas no 2287333-64-4 ({[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287333-64-4
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 5902705
• PubChem ID: 137944363
• Update Time: 2025-06-08

{[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760543
• {[3-(2,4-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 2287333-64-4
• 1-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C13H15F2N/c1-16-8-12-5-13(6-12,7-12)10-3-2-9(14)4-11(10)15/h2-4,16H,5-8H2,1H3
• InChI Key： VTXFICMIISJDSM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C12CC(CNC)(C1)C2)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Compound Introduction: {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} (CAS No. 2287333-64-4)

Compound {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} (CAS No. 2287333-64-4)} represents a structurally unique and synthetically intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. The compound's bicyclic framework, combined with the presence of fluorine substituents, makes it a promising candidate for further exploration in drug discovery and development.

Thenomenclatureof this compound is highly descriptive, highlighting its core structure—a bicyclo[1.1.1]pentane scaffold substituted with a 2,4-difluorophenyl group at the 3-position and a methylamine moiety at the 1-position. This specific arrangement of functional groups imparts unique electronic and steric properties that are critical for its potential biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorine atoms due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Thefluorine atomsin the 2,4-difluorophenyl group of this compound are particularly noteworthy, as they can enhance the compound's lipophilicity and interactions with biological targets.

Thebicyclo[1.1.1]pentaneskeleton is another key feature of this molecule, providing a rigid three-dimensional structure that can be optimized for receptor binding. This type of scaffold has been widely studied for its potential in developing small-molecule inhibitors and agonists targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict and optimize the biological activity of compounds like this one. By leveraging these tools, scientists can rapidly screen large libraries of molecules to identify those with high potential for further development.

Themethylamine moietyat the 1-position of the compound introduces a basic nitrogen atom that can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant for developing compounds that interact with proteins or nucleic acids through non-covalent bonds.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics forcancer. Preliminary studies have suggested that compounds with similar structures may exhibit inhibitory effects on certain kinases and other enzymes involved in tumor growth and progression. Thefluorine atomsin the phenyl ring could play a crucial role in enhancing these effects by improving binding affinity and metabolic stability.

In addition to its potential applications in oncology, this compound may also have relevance in other therapeutic areas, such asneurodegenerative diseases. The rigid bicyclic structure and specific functional groups make it a promising candidate for developing small-molecule modulators of neural pathways.

The synthesis of this compound presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired scaffolds with high enantioselectivity.

Ongoing research efforts are focused on optimizing the synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, computational studies are being conducted to better understand the electronic properties and reactivity of this molecule, which will guide future modifications and derivatization efforts.

Thepharmacokinetic propertiesof this compound are also being carefully evaluated to ensure its suitability for clinical development. Parameters such as solubility, permeability, and metabolic stability are critical factors that need to be optimized to ensure efficacy and safety in vivo.

In conclusion, {[3-(2,4-Difluorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)amine} (CAS No. 2287333-64-4)} is a structurally fascinating molecule with significant potential in drug discovery. Its unique combination of functional groups and structural features makes it an attractive candidate for further exploration in various therapeutic areas. As research continues to advance our understanding of its properties and applications, this compound is poised to play an important role in the development of novel therapeutics.